Cas no 19577-80-1 (2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid)
19577-80-1 structure
Product Name:2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid
CAS No:19577-80-1
MF:C15H15NO4S
MW:305.34890294075
MDL:MFCD00584479
CID:908237
PubChem ID:289164
Update Time:2025-04-19
2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
- 2-[methyl-(4-methylphenyl)sulfonylamino]benzoic acid
- 2-(p-Toluolsulfonyl-methyl-amino)-benzoesaeure
- AC1L6B2Y
- AC1Q6V7P
- AR-1H9128
- benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]-
- CTK4E1850
- N-(p-Toluolsulfonyl)-N-methyl-anthranilsaeure
- N-methyl-N-(toluene-4-sulfonyl)-anthranilic acid
- N-Methyl-N-(toluol-4-sulfonyl)-anthranilsaeure
- N-p-Toluolsulfonyl-N-methyl-anthranilsaeure
- NSC150826
- STK140864
- AKOS000377037
- 2-[methyl-(4-methylphenyl)sulfonyl-amino]benzoic acid
- 2-(N-METHYL4-METHYLBENZENESULFONAMIDO)BENZOIC ACID
- 19577-80-1
- MFCD00584479
- CS-0320740
- NSC-150826
- LS-10534
- DTXSID70302402
- 2-((N,4-dimethylphenyl)sulfonamido)benzoic acid
- 2-(Methyl[(4-methylphenyl)sulfonyl]amino)benzoic acid
- 2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid
-
- MDL: MFCD00584479
- Inchi: 1S/C15H15NO4S/c1-11-7-9-12(10-8-11)21(19,20)16(2)14-6-4-3-5-13(14)15(17)18/h3-10H,1-2H3,(H,17,18)
- InChI Key: MUQRZUWAHRYECV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(C)C1C=CC=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 305.07225
- Monoisotopic Mass: 305.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.351
- Boiling Point: 483.8°C at 760 mmHg
- Flash Point: 246.4°C
- Refractive Index: 1.623
- PSA: 74.68
- LogP: 3.59910
2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417994-500 mg |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid |
19577-80-1 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB417994-1 g |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid |
19577-80-1 | 1g |
€197.30 | 2023-05-18 | ||
| abcr | AB417994-5 g |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid |
19577-80-1 | 5g |
€456.10 | 2023-05-18 | ||
| abcr | AB417994-10 g |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid |
19577-80-1 | 10g |
€773.40 | 2023-05-18 | ||
| TRC | M138650-500mg |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid |
19577-80-1 | 500mg |
$ 235.00 | 2022-06-04 | ||
| TRC | M138650-1000mg |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid |
19577-80-1 | 1g |
$ 390.00 | 2022-06-04 | ||
| TRC | M138650-2000mg |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid |
19577-80-1 | 2g |
$ 615.00 | 2022-06-04 | ||
| abcr | AB417994-500mg |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid; . |
19577-80-1 | 500mg |
€173.00 | 2025-02-21 | ||
| abcr | AB417994-1g |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid; . |
19577-80-1 | 1g |
€197.00 | 2025-02-21 | ||
| abcr | AB417994-5g |
2-{Methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid; . |
19577-80-1 | 5g |
€445.00 | 2025-02-21 |
2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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